Cas no 1227210-47-0 (1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-nitro-)

• Product Name: 1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-nitro-
• CAS No: 1227210-47-0
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• CID: 2144519
• Update Time: 2023-08-04

1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-methyl-3-nitro-1H-pyrazole
• 1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-nitro-
• ICYAKMFYUIOSQW-UHFFFAOYSA-N
• 5-bromomethyl-1-methyl-3-nitro-1H-pyrazole

• Inchi： 1S/C5H6BrN3O2/c1-8-4(3-6)2-5(7-8)9(10)11/h2H,3H2,1H3
• InChI Key： ICYAKMFYUIOSQW-UHFFFAOYSA-N
• SMILES： BrCC1=CC([N+](=O)[O-])=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 63.6